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Compound of Interest

Compound Name: 2,3',4,4',5',6-Hexachlorobiphenyl

CAS No.: 59291-65-5

Cat. No.: B1345200 Get Quote

Executive Summary
PCB 168 (2,3',4,4',5',6-Hexachlorobiphenyl) is a di-ortho substituted congener often found in

environmental matrices and biological tissue. While less prevalent than the "Indicator PCBs"

(e.g., PCB 153, 138), its accurate quantification is critical for comprehensive congener-specific

analysis (CSA) and mass balance studies in toxicology.

This guide objectively compares Certified Reference Materials (CRMs) available for PCB 168

analysis, focusing on the "Gold Standard" methodology: Isotope Dilution Mass Spectrometry

(IDMS). We analyze products from major providers (Wellington Laboratories, Cambridge

Isotope Laboratories, AccuStandard, and NIST) and provide a self-validating experimental

protocol to overcome the specific analytical challenge of PCB 132/168 co-elution.

Critical Quality Attributes (CQAs) of PCB CRMs
Before selecting a CRM, researchers must evaluate three non-negotiable attributes to ensure

data integrity compliant with EPA Method 1668C or ISO 17025 standards:

Isotopic Purity (for Labeled Standards):

-labeled analogs must have

isotopic enrichment to prevent "native" contribution to the analyte signal.
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Certified Uncertainty: The expanded uncertainty (

,

) should be

to minimize error propagation in the final concentration calculation.

Solvent Matrix Integrity: The standard must be supplied in a solvent (e.g., Nonane,

Isooctane) that minimizes evaporation losses during storage and handling.

Comparative Analysis: PCB 168 Reference Materials
The following table compares the primary commercial sources for PCB 168 CRMs. Data is

aggregated from technical specifications and typical certificates of analysis (CoA).[1]

Table 1: Comparative Specifications of PCB 168 CRMs
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Feature
Wellington

Laboratories

Cambridge

Isotope Labs

(CIL)

AccuStandard
NIST (SRM

2259)

Product Code

(Native)
PCB-168 PCB-168-C C-168S-TP SRM 2259 (Mix)

Product Code

(Labeled)

MBP-168 (

)

EC-1408 (

)
N/A N/A

Concentration
50

g/mL (Typical)

40

g/mL

100

g/mL
Various (Mix)

Solvent Matrix
Nonane /

Isooctane
Nonane Isooctane Isooctane

Isotopic Purity per atom N/A N/A

Chemical Purity (GC-MS/ECD)
Certified Mass

Fraction

Primary

Application

EPA Method

1668C (IDMS)

IDMS /

Toxicology

Calibration /

Screening

Instrument

Validation

Cost Efficiency
High (Best for

IDMS)

High

(Comparable to

Well.)

Moderate (Best

for native only)

Premium

(Validation only)

Expert Insight:
Wellington & CIL: These are the preferred choices for quantification. Their matched

-labeled internal standards are essential for correcting matrix effects and recovery losses,
which is the core requirement of EPA Method 1668C.

AccuStandard: Excellent for calibration verification and establishing retention times (RT) if

IDMS is not employed (e.g., GC-ECD screening).
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NIST SRM 2259: This is a solution of 80 congeners.[2] While it provides the highest level of

metrological traceability, it is not practical for daily calibration of single congeners. It should

be used to validate the calibration curve generated by Wellington or CIL standards.

Technical Deep Dive: The Co-elution Challenge
The most significant analytical hurdle for PCB 168 is its chromatographic resolution. On the

industry-standard 5% phenyl-methyl silicone column (e.g., DB-5MS), PCB 168 frequently co-

elutes with PCB 132 (2,2',3,3',4,6'-Hexachlorobiphenyl).

Mechanism: Both are hexachlorobiphenyls (

, MW 360.88), meaning they share the same molecular ion clusters (

360, 362, 364). Mass spectrometry alone cannot distinguish them if they are not
chromatographically separated.

Impact: Reporting a combined value (PCB 132+168) is common in low-resolution studies,

but high-fidelity toxicology requires separation.

Workflow Visualization: Column Selection Strategy
The following diagram illustrates the decision logic for selecting the appropriate column based

on the need to resolve PCB 168.
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Start: PCB 168 Analysis

Primary Column: DB-5MS / Rtx-5MS
(5% Phenyl Methyl)

Check Resolution:
PCB 132 vs PCB 168

Result: Co-elution Detected
(Overlapping Peaks)

 Unresolved

Result: Baseline Separation
(Rare on short columns)

 Resolved

Switch to Secondary Column:
DB-XLB or HT-8

Proceed to Quantification
(IDMS)

Mechanism: DB-XLB
(Steric Selectivity)

Mechanism: HT-8
(Carborane Phase)

Click to download full resolution via product page

Figure 1: Decision tree for GC column selection to resolve critical pair PCB 132/168.
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Experimental Protocol: Self-Validating IDMS
Workflow
This protocol utilizes the Wellington or CIL

-PCB 168 standard to create a self-validating quantification system. By spiking the labeled
internal standard before extraction, every sample corrects for its own recovery losses.

Materials Required
Native Standard: PCB 168 (AccuStandard or Wellington), 50

g/mL.

Labeled Internal Standard (IS):

-PCB 168 (Wellington/CIL), 50

g/mL.

Matrix: Serum, Tissue, or Sediment.

Instrumentation: GC-HRMS (Magnetic Sector) or GC-MS/MS (Triple Quad).

Step-by-Step Methodology
Step 1: Spiking (The Critical Control Point)

Aliquot 1-5 g of sample.

Action: Spike exactly 2.0 ng of

-PCB 168 IS directly into the sample matrix.

Causality: This establishes the

reference. Any loss of native PCB 168 during extraction will be mirrored by an identical loss
of the

isotope.
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Step 2: Extraction & Cleanup
Extract using Soxhlet (sediment) or Liquid-Liquid Extraction (serum).

Cleanup: Pass through Acid Silica (removes lipids) and Alumina (fractionates PCBs).

Note: Ensure the fraction collection window includes the di-ortho PCBs.

Step 3: Instrumental Analysis (GC-MS)
Column: DB-XLB (30m x 0.25mm x 0.25

m) recommended for 168 specificity.

Injection: 1

L splitless at 260°C.

Mass Spec Monitor:

Native:

360, 362 (M+, M+2)

Labeled (IS):

372, 374 (M+, M+2)

Step 4: Quantification (Isotope Dilution)
Calculate concentration (

) using the Relative Response Factor (RRF):

Where:

= Area of Native PCB 168[3]

= Area of

-PCB 168

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.elementec.ie/uploads/page_data/file/1613039095_AccuStandard_PCBs_and_Related_Compounds_(2017).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


= Concentration of Internal Standard

IDMS Logic Flow Diagram

Sample Matrix Spike 13C-PCB 168
(Internal Standard)

Extraction &
Cleanup

 Equilibrated GC-MS Analysis
(Monitor m/z 360 & 372)

 Purified Extract Calculate Ratio:
Area(Native) / Area(13C)

Quantified PCB 168
(Recovery Corrected)

 Apply RRF

Click to download full resolution via product page

Figure 2: Isotope Dilution Mass Spectrometry (IDMS) workflow ensuring self-validation through

internal standardization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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